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Compound of Interest

Compound Name: Disperse Red 4

Cat. No.: B1583526

Technical Support Center: C.I. Disperse Violet 57
(C.l. 60755)

This guide provides in-depth technical support for researchers and scientists working to
enhance the sublimation fastness of C.I. Disperse Violet 57, an anthraquinone dye commonly
used for coloring polyester sportswear.

Frequently Asked Questions (FAQSs)

Q1: What is C.I. Disperse Violet 57 and why is it used for sportswear?

C.l. Disperse Violet 57 (Colour Index No. 60755) is a non-ionic anthraquinone dye designed for
hydrophobic fibers like polyester.[1][2] It is valued for its bright reddish-violet shade and good
overall fastness properties, making it a choice for vibrant athletic apparel.[3][4] Sportswear is
predominantly made from polyester, which requires disperse dyes for effective coloration.[5]

Q2: What is sublimation fastness and why is it critical for sportswear?

Sublimation fastness, or colorfastness to dry heat, measures the resistance of a dye to
migrating from the fabric fiber into a gaseous state when exposed to high temperatures.[1][3][6]
This is critical for sportswear because dyed fabrics are exposed to heat during post-processing
(like heat-setting), storage, transportation, or ironing.[7] Poor sublimation fastness can lead to
several issues:
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e Color Change: The original shade of the fabric can fade or change.[5]

o Staining: The sublimated dye can transfer and stain adjacent fabrics, a major concern during
storage or in multi-colored garments.

« Contamination: Dye can transfer to manufacturing equipment or even the consumer's skin
during wear.[8]

Q3: What is the underlying mechanism causing poor sublimation fastness?

The primary cause is the thermal migration of dye molecules.[4][5][7] When a dyed polyester
fabric is heated (typically above 130°C), the molecular structure of the fiber relaxes.[5] This
allows dye molecules, especially smaller ones, to gain kinetic energy, break their bonds with
the fiber, and migrate from the fiber's interior to its surface.[5] Once on the surface, they can
easily vaporize (sublimate) and transfer to other surfaces.[1][3]

Troubleshooting Guide for Poor Sublimation
Fastness

This section addresses common issues encountered during experiments aimed at improving
the sublimation fastness of C.I. Disperse Violet 57.

Problem 1: Sublimation fastness rating is low (1-2 on Grey Scale) at high temperatures
(=180°C).
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Potential Cause

Recommended Action

Scientific Rationale

High Heat-Setting Temperature

Lower the heat-setting
temperature. If dimensional
stability is a concern,
compensate by reducing the

machine speed.[9][10]

Heat-setting is a primary driver
of thermal migration.[7]
Reducing the temperature
minimizes the energy available
for dye molecules to move to

the fiber surface.

Presence of Surface Dye

Implement a rigorous after-
treatment process, specifically
reduction clearing, after

dyeing.

Unfixed dye particles
remaining on the fiber surface
will sublimate easily. Reduction
clearing strips these surface
dyes, significantly improving

fastness.

Inappropriate Dye Selection

C.l. Disperse Violet 57 is a
medium-energy dye. For
applications requiring very high
thermal resistance, consider a
high-energy (high molecular
weight) disperse dye.

Dyes with larger molecular
structures and higher
molecular weights have lower
volatility and are less prone to
sublimation.[3][9]

Use of Certain Finishing

Agents

Avoid cationic softeners or
other finishing agents that can
facilitate dye migration.[9][10]
Opt for specialized softeners

designed to improve fastness.

Some chemical auxiliaries can
act as solvents for the dye at
high temperatures, creating a
pathway for migration to the

fiber surface.[5]

Problem 2: Color shade changes or fades after heat treatment.
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Potential Cause Recommended Action Scientific Rationale

) The fading is a direct result of
Follow all recommendations for ) ]
) dye molecules leaving the fiber
Problem 1, focusing on ) o
o ) ) upon heating. By minimizing
Thermal Migration lowering heat-setting o
) migration, the dye
temperature and ensuring ) o o
concentration within the fiber is

effective reduction clearing. o
maintained.[4][5]

Inconsistent crystallinity means

o some areas of the fiber are
Ensure the polyester fabric is
more amorphous and loosely
) ) o properly pre-treated (pre- )
Inconsistent Fiber Crystallinity structured. Dyes in these
shrunk and pre-set) before

) regions are less securely
dyeing.[9][10]

trapped and can migrate more

easily upon heating.[9][10]

Quantitative Data Summary

The sublimation fastness of disperse dyes is inversely proportional to the test temperature. The
following table provides an illustrative example of expected test results for a medium-energy
disperse dye like C.I. Disperse Violet 57 on polyester, as evaluated by standard test methods
(e.g., ISO 105-P01).

Table 1: lllustrative Sublimation Fastness Ratings vs. Temperature
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Expected Grey
. Expected Grey
Test . Scale Rating . .
Test Duration Scale Rating Interpretation
Temperature (Color o
(Staining)

Change)

Good to
Excellent: Minor
to no change or

150°C (302°F) 30 seconds 4-5 4-5 o ]
staining. Suitable
for most

applications.

Fair to Moderate:
Noticeable
change and
staining may
180°C (356°F) 30 seconds 3-4 3 )
occur. Borderline
for high-
performance

sportswear.

Poor: Significant

color change and

heavy staining.
210°C (410°F) 30 seconds 2 1-2 i

Unsuitable for

performance

applications.

Note: Ratings are on a 1-5 scale, where 5 represents no change/staining and 1 represents
severe change/staining.

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of Polyester

This protocol describes a standard laboratory procedure for dyeing polyester fabric with C.I.
Disperse Violet 57.
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Materials:

Polyester fabric sample

C.l. Disperse Violet 57

Dispersing agent (e.g., a lignosulphonate-based product)

Acetic acid (to adjust pH)

Sodium hydrosulphite and sodium hydroxide (for reduction clearing)

Laboratory-scale high-temperature dyeing apparatus

Procedure:

Prepare the Dyebath: Set the liquor ratio (e.g., 10:1). Add water, dispersing agent (e.g., 1
g/L), and the polyester fabric to the dyeing vessel.

e Set pH: Add acetic acid to adjust the dyebath pH to 4.5-5.5.[11]

o Disperse the Dye: Make a paste of the C.I. Disperse Violet 57 dye with a small amount of
water and dispersing agent before adding it to the dyebath. This prevents agglomeration.

e Dyeing Cycle:

[¢]

Start the cycle at 60°C and hold for 15 minutes to ensure even dye uptake.[11]

[¢]

Raise the temperature at a rate of 2°C/minute to 130°C.

[e]

Hold at 130°C for 45-60 minutes for dye diffusion and fixation.[11]

o

Cool the dyebath to 70°C before draining.
» Rinsing: Rinse the dyed fabric with hot and then cold water.

e Reduction Clearing (Crucial for Sublimation Fastness):
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o Prepare a new bath at 70-80°C containing sodium hydroxide (2 g/L) and sodium
hydrosulphite (2 g/L).

o Treat the dyed fabric in this bath for 15-20 minutes to remove all surface dye.

o Rinse thoroughly with hot and then cold water.

» Drying: Dry the fabric at a moderate temperature.
Protocol 2: Evaluation of Sublimation Fastness (Based on ISO 105-P01 / AATCC 117)

This protocol details the standard method for testing the colorfastness of the dyed fabric to dry
heat.

Materials:

e Dyed polyester specimen (40 mm x 100 mm)

Undyed, bleached polyester adjacent fabric (40 mm x 100 mm)

Sublimation fastness tester or heat press with precise temperature control.[6]

Grey Scale for assessing color change (ISO 105-A02).[8]

Grey Scale for assessing staining (ISO 105-A03).[8]
Procedure:

e Sample Preparation: Place the dyed specimen in contact with the undyed polyester fabric.
[12]

e Testing:
o Preheat the sublimation tester to the desired temperature (e.g., 180°C).

o Place the composite sample (dyed + undyed fabric) into the device and close it, applying
minimal pressure.

o Heat the sample for the specified time, typically 30 seconds.[12]
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» Conditioning: Remove the composite specimen and allow it to cool. Condition it in a standard
atmosphere (e.g., 20°C and 65% relative humidity) for at least 4 hours before evaluation.[6]

o Evaluation:

o Color Change: Compare the treated dyed specimen with an untreated original sample
using the Grey Scale for color change.

o Staining: Compare the treated undyed adjacent fabric with an original piece of the undyed
fabric using the Grey Scale for staining.

e Record Results: Record the Grey Scale rating (1-5) for both color change and staining at the
specific test temperature.

Visualizations
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Caption: Experimental workflow from dyeing to fastness evaluation.
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Caption: Troubleshooting decision tree for poor sublimation fastness.

Caption: Mechanism of thermal migration leading to sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

